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Compound of Interest

Compound Name: Nurr1 agonist 7

Cat. No.: B8284263 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation, storage,

and handling of a Dimethyl Sulfoxide (DMSO) stock solution of Nurr1 agonist 7. These

guidelines are intended to ensure the stability, and effective use of the compound in various

research applications.

Introduction to Nurr1 Agonist 7
Nurr1 (Nuclear receptor related 1 protein), also known as NR4A2, is a crucial transcription

factor involved in the development, maintenance, and survival of dopaminergic neurons.[1][2]

Its dysregulation has been implicated in neurodegenerative diseases such as Parkinson's

disease.[2][3] Nurr1 agonists are compounds that activate this receptor, holding therapeutic

potential for these conditions.[1]

Nurr1 agonist 7, also referred to as compound 110, is a potent activator of Nurr1 with an EC50

value of 0.12 μM. Due to its hydrophobic nature, it is readily soluble in DMSO, making this the

solvent of choice for preparing concentrated stock solutions for in vitro and in vivo studies.

Quantitative Data Summary
The following table summarizes the key quantitative data for Nurr1 agonist 7.
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Property Value Source(s)

Molecular Weight 284.35 g/mol

EC50 0.12 µM

Solubility in DMSO ≥ 125 mg/mL (439.60 mM)

Recommended Storage

(Powder)

-20°C for 3 years, 4°C for 2

years

Recommended Storage

(DMSO Stock Solution)

-80°C for 6 months; -20°C for 1

month (protect from light)

Experimental Protocols
Materials and Equipment

Nurr1 agonist 7 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile, amber or foil-wrapped microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Preparation of a 10 mM Stock Solution
This protocol describes the preparation of 1 mL of a 10 mM stock solution of Nurr1 agonist 7
in DMSO.

Pre-preparation: Ensure the workspace is clean and sterile. Allow the Nurr1 agonist 7
powder and DMSO to equilibrate to room temperature before opening to prevent
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condensation. It is highly recommended to use a fresh, unopened bottle of anhydrous DMSO

to ensure its hygroscopic nature does not impact solubility.

Weighing the Compound: Accurately weigh 2.8435 mg of Nurr1 agonist 7 powder using a

calibrated analytical balance.

Dissolving the Compound: Transfer the weighed powder to a sterile amber or foil-wrapped

tube. Add 1 mL of anhydrous DMSO to the tube.

Mixing: Vortex the solution thoroughly until the compound is completely dissolved. Visually

inspect the solution to ensure no particulates are present.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,

amber microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at

-80°C for long-term storage (up to 6 months) or at -20°C for short-term storage (up to 1

month). Always protect the solution from light.

Preparation of Working Solutions
For cell-based assays, the concentrated DMSO stock solution must be diluted to the final

working concentration in the appropriate cell culture medium.

Thawing: Thaw a single aliquot of the 10 mM stock solution at room temperature.

Serial Dilution: Perform serial dilutions of the stock solution in cell culture medium to achieve

the desired final concentrations. It is recommended to perform intermediate dilutions to avoid

precipitation of the compound.

Final DMSO Concentration: Ensure the final concentration of DMSO in the cell culture

medium is less than 0.5%, with 0.1% being preferable, to avoid solvent-induced cytotoxicity.

A vehicle control (medium with the same final concentration of DMSO) should be included in

all experiments.

Visualizations
Nurr1 Signaling Pathway
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The following diagram illustrates a simplified signaling pathway involving the activation of

Nurr1.
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Caption: Simplified Nurr1 signaling pathway upon activation by an agonist.

Experimental Workflow for Stock Solution Preparation
The diagram below outlines the key steps for preparing the Nurr1 agonist 7 stock solution.
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Caption: Workflow for preparing Nurr1 agonist 7 stock solution in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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